Ethyl 4-hydroxy-6-methylquinoline-2-carboxylate
Overview
Description
Synthesis Analysis
The synthesis of Ethyl 4-hydroxy-6-methylquinoline-2-carboxylate involves several steps. One common method is the reaction of ethyl 4-hydroxy-2-methylquinoline-6-carboxylate with hydrazine hydrate to yield a substituted quinoline-6-carbohydrazide. Additionally, the quinoline-6-carbohydrazide can react with phenyl isothiocyanate to form the corresponding phenylhydrazinecarbothioamide .
Scientific Research Applications
Analytical Chemistry Applications
Quinoline derivatives have been explored for their antioxidant properties and their role in detecting various metal ions. The study by Munteanu and Apetrei (2021) reviews analytical methods used in determining antioxidant activity, highlighting the importance of quinoline derivatives in assessing antioxidant capacities in various samples through chemical and electrochemical methods (Munteanu & Apetrei, 2021).
Medicinal Chemistry Applications
In medicinal chemistry, quinoline derivatives have been recognized for their significant biological activities, which include anticancer, antimicrobial, and antiviral properties. Gupta, Luxami, and Paul (2021) provide a comprehensive review of 8-hydroxyquinoline derivatives, highlighting their potential as broad-spectrum drug molecules for treating life-threatening diseases such as cancer and neurodegenerative disorders (Gupta, Luxami, & Paul, 2021).
Environmental Science Applications
In environmental science, quinoline compounds have been studied for their potential in the remediation and degradation of various organic pollutants present in wastewater. Husain and Husain (2007) discuss the use of enzymes in conjunction with redox mediators to degrade recalcitrant compounds, highlighting the efficiency of quinoline derivatives in enhancing the degradation process (Husain & Husain, 2007).
Mechanism of Action
Target of Action
Quinoline derivatives are known to interact with a wide range of biological targets, including enzymes, receptors, and ion channels, which contribute to their diverse pharmacological activities .
Mode of Action
It’s known that quinoline derivatives can interact with their targets through various mechanisms, such as inhibition, activation, or modulation .
Biochemical Pathways
Quinoline derivatives are known to influence a variety of biochemical pathways, depending on their specific targets .
Pharmacokinetics
It’s known that quinoline derivatives generally have good gastrointestinal absorption and can permeate the blood-brain barrier .
Result of Action
Quinoline derivatives are known to exert a wide range of biological effects, depending on their specific targets and mode of action .
Action Environment
Factors such as ph, temperature, and the presence of other substances can potentially affect the activity and stability of quinoline derivatives .
properties
IUPAC Name |
ethyl 6-methyl-4-oxo-1H-quinoline-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO3/c1-3-17-13(16)11-7-12(15)9-6-8(2)4-5-10(9)14-11/h4-7H,3H2,1-2H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OVYHKZPPEZVZOC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=O)C2=C(N1)C=CC(=C2)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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